1-Ethynyl-3-phenoxybenzene
Overview
Description
Molecular Structure Analysis
The molecular structure of 1-Ethynyl-3-phenoxybenzene consists of a benzene ring with an ethynyl (C≡CH) group and a phenoxy (C6H5O) group attached to it . The InChI code for this compound is 1S/C14H10O/c1-2-12-7-6-10-14(11-12)15-13-8-4-3-5-9-13/h1,3-11H .Physical And Chemical Properties Analysis
The physical and chemical properties of 1-Ethynyl-3-phenoxybenzene include a molecular weight of 194.23 . Unfortunately, specific details such as melting point, boiling point, solubility, and others were not found in the search results.Scientific Research Applications
Electro-Optical and Electrochemical Properties
1-Ethynyl-3-phenoxybenzene and its derivatives have been explored for their electro-optical and electrochemical properties. A study by Gal et al. (2017) synthesized a polyacetylene derivative by polymerizing 1-ethynyl-4-phenoxybenzene, revealing significant UV-visible absorption and photoluminescence spectrum characteristics. This research suggests potential applications in fields like optoelectronics and photonics due to the material's unique light-absorbing and emitting properties (Gal et al., 2017).
Host-Guest Interactions
The compound's ability to form complex structures through host-guest interactions has been documented. Schmittel et al. (2001) reported the formation of a 'screw'-type arrangement in a crystalline state by coupling 1-ethynyl-3-hydroxybenzene with 1,2-diiodobenzene, leading to unexpected host-guest complexes. This highlights its potential in creating intricate molecular architectures (Schmittel et al., 2001).
Chemical Synthesis and Polymerization
The role of 1-Ethynyl-3-phenoxybenzene in chemical synthesis and polymerization is notable. Datta and Liu (2005) showed that cyclocarbonylation of 1-ethynyl-2-allenylbenzenes to 1H-cyclopenta[a]inden-2-ones can be efficiently achieved using molybdenum carbonyl reagents, indicating its utility in organic synthesis (Datta & Liu, 2005).
Catalysis
In the field of catalysis, 1-Ethynyl-3-phenoxybenzene derivatives have been used to synthesize complex organic structures. Qiao et al. (2020) described a rhodium-catalyzed synthesis method for tetracyclic 3,4-fused indoles and dihydroindoles starting from 1-ethynyl-2-phenoxybenzene, indicating its role as a precursor in advanced organic synthesis and catalysis (Qiao et al., 2020).
Ion-Pi Interactions
Lucas et al. (2009) conducted a theoretical study on 1,3,5-triethynylbenzene systems, which are related to 1-ethynyl-3-phenoxybenzene, to understand the substituent effect of the ethynyl group in ion-pi interactions. Their findings suggest applications in the design of molecular sensors and materials where such interactions are crucial (Lucas et al., 2009).
Safety and Hazards
properties
IUPAC Name |
1-ethynyl-3-phenoxybenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10O/c1-2-12-7-6-10-14(11-12)15-13-8-4-3-5-9-13/h1,3-11H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RUPJOPCERIEGFU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CC1=CC(=CC=C1)OC2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60505920 |
Source
|
| Record name | 1-Ethynyl-3-phenoxybenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60505920 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Ethynyl-3-phenoxybenzene | |
CAS RN |
58775-83-0 |
Source
|
| Record name | 1-Ethynyl-3-phenoxybenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60505920 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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